Cas no 1368989-67-6 (2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol)

• Product Name: 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol
• CAS No: 1368989-67-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5790615
• PubChem ID: 82284804
• Update Time: 2025-10-29

2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol
• EN300-1982765
• 1368989-67-6
• 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol

• Inchi： 1S/C10H14ClNO2/c1-14-10-3-2-7(5-9(10)11)4-8(12)6-13/h2-3,5,8,13H,4,6,12H2,1H3
• InChI Key： NKUZROUUNAZERA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(CO)N)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol

Comprehensive Overview of 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol (CAS No. 1368989-67-6)

2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol, with the CAS number 1368989-67-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro-methoxyphenyl and amino-propanol structural motifs, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and functional groups.

In recent years, the demand for high-purity 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol has surged, driven by its relevance in targeted drug delivery systems and enzyme inhibition studies. The compound's chiral center and polar functional groups make it a valuable candidate for designing bioactive molecules. Notably, its 3-chloro-4-methoxyphenyl moiety is frequently studied for its potential interactions with biological receptors, a topic that aligns with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS 1368989-67-6 is often utilized in multistep organic synthesis. Its amino alcohol functionality allows for easy derivatization, making it a preferred intermediate for constructing heterocyclic compounds and peptide mimetics. This adaptability has led to its inclusion in libraries of small-molecule inhibitors, which are screened for activity against various disease targets. The compound's stability under physiological conditions further enhances its utility in in vitro and in vivo assays.

Another area of growing interest is the compound's potential role in neuropharmacology. The 2-amino-1-ol segment of the molecule resembles structures found in several neurotransmitter analogs, prompting investigations into its effects on central nervous system (CNS) receptors. Such studies are particularly relevant given the rising prevalence of neurodegenerative disorders and the search for novel therapeutic agents. Researchers are also examining its metabolic pathways to assess its suitability for prodrug development.

In the context of green chemistry, 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol has been evaluated for its compatibility with sustainable synthesis methods. Efforts to optimize its production using catalytic processes or biocatalysis reflect the broader shift toward environmentally friendly manufacturing practices. These advancements are critical for reducing the carbon footprint of pharmaceutical production while maintaining high yields and purity standards.

For those sourcing this compound, it is essential to verify its chemical purity and stereochemical configuration, as these factors can significantly impact experimental outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1368989-67-6. Additionally, proper storage conditions—typically in a cool, dry environment—are recommended to preserve its integrity over time.

In summary, 2-Amino-3-(3-chloro-4-methoxyphenyl)propan-1-ol (CAS No. 1368989-67-6) represents a multifaceted compound with broad applicability in medicinal chemistry, neuroscience, and sustainable synthesis. Its structural features and reactivity profile continue to inspire innovative research, positioning it as a key player in the development of next-generation therapeutic solutions. As scientific inquiry progresses, this compound is likely to remain at the forefront of cutting-edge discoveries.